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Compound of Interest

Compound Name: Boc-NH-PEG1-OH

Cat. No.: B558636

In-Depth Technical Guide: Boc-NH-PEG1-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(tert-
Butoxycarbonylamino)ethanol, commonly known as Boc-NH-PEG1-OH. This bifunctional
molecule is a cornerstone in modern drug development, particularly in the burgeoning field of
targeted protein degradation through Proteolysis Targeting Chimeras (PROTACS). Its unique
structure, featuring a Boc-protected amine and a terminal hydroxyl group connected by a single
polyethylene glycol (PEG) unit, offers a versatile platform for the synthesis of complex bioactive
molecules.

Core Molecular Information

Boc-NH-PEG1-OH serves as a fundamental building block in the assembly of PROTACs and
other conjugated molecules. Its physicochemical properties are summarized below.
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Property Value Citations
Molecular Weight 161.20 g/mol [1]
Molecular Formula C7H15NO3 [1]
CAS Number 26690-80-2 [1]
Appearance Viscous Liquid [1]
Color Colorless to light yellow [1]
SMILES O=C(OC(C)(C)C)NCCO [1]

Application in PROTAC-Mediated Protein

Degradation

Boc-NH-PEG1-OH is a widely utilized PEG-based linker in the synthesis of PROTACSs.[1][2]
PROTACSs are heterobifunctional molecules designed to recruit a target protein (Protein of
Interest or POI) to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent
degradation of the POI by the proteasome.[1][3] The linker component, for which Boc-NH-
PEG1-OH is a precursor, plays a critical role in the efficacy of the PROTAC by dictating the
spatial orientation and stability of the ternary complex formed between the POI, the PROTAC,
and the E3 ligase.[3]

The following diagram illustrates the general mechanism of PROTAC-mediated protein
degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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